Cas no 870966-65-7 (Pyrrolidine, 1-(4,5,7-trinitro-1-naphthalenyl)-)

• Product Name: Pyrrolidine, 1-(4,5,7-trinitro-1-naphthalenyl)-
• CAS No: 870966-65-7
• MF: C₁₄H₁₂N₄O₆
• MW: 332.26828289032
• CID: 659374
• PubChem ID: 71413462
• Update Time: 2025-04-19

Pyrrolidine, 1-(4,5,7-trinitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(4,5,7-trinitro-1-naphthalenyl)-
• 1-(4,5,7-trinitronaphthalen-1-yl)pyrrolidine
• DTXSID20832986
• SCHEMBL4876279
• 870966-65-7

• Inchi： 1S/C14H12N4O6/c19-16(20)9-7-10-11(15-5-1-2-6-15)3-4-12(17(21)22)14(10)13(8-9)18(23)24/h3-4,7-8H,1-2,5-6H2
• InChI Key： IHNCBRWZYYBRHH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C2C=C(C=C(C=21)[N+](=O)[O-])[N+](=O)[O-])N1CCCC1)=O

Computed Properties

• Exact Mass: 332.07568412g/mol
• Monoisotopic Mass: 332.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 141Ų